3-(4-chlorophenyl)-6-ethyl-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one

• IUPAC Name: 3-(4-chlorophenyl)-6-ethyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C14H11ClN2OS2/c1-2-10-7-11-12(20-10)16-14(19)17(13(11)18)9-5-3-8(15)4-6-9/h3-7H,2H2,1H3,(H,16,19)
• InChI Key: BWLLJONLEVHVJW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(S1)NC(=S)N(C2=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C14H11ClN2OS2
• DSSTOX Substance ID: DTXSID40386971
• Molecular Weight: 322.8 g/mol
• CAS RN: 5933-14-2

Description

Synthesis Analysis

The synthesis of thienopyrimidinones involves strategic functionalization of the core structure to introduce various substituents, enhancing the molecule's biological activity. A key intermediate in the synthesis of such compounds is 2-amino-6-ethyl-5-iodothieno[2,3-d]pyrimidin-4(3H)-one, to which various arylthiols are attached at the 5-position. This step is crucial for generating the desired functional diversity and pharmacological properties (Gangjee et al., 2009). Additionally, methods have been developed for a one-step synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones via a catalytic four-component reaction, significantly simplifying the synthesis process and enhancing the molecule's accessibility for further studies (Shi et al., 2018).

Molecular Structure Analysis

The molecular structure of thienopyrimidinones and their derivatives is a key factor in determining their interaction with biological targets. X-ray crystallography has been utilized to elucidate the structure of these compounds, confirming the placement of substituents and the overall molecular conformation which is critical for their biological activity. For instance, the crystal structure of ethyl 3-(4-chlorophenyl)-3,4-dihydro-6-methyl-4-oxo-2-(pyrrolidin-1-yl)furo[2,3-d]pyrimidine-5-carboxylate provides insight into the spatial arrangement of the molecule, aiding in understanding its interaction with biological targets (Yang, 2009).

Chemical Reactions and Properties

The thienopyrimidinone scaffold undergoes various chemical reactions, enabling the synthesis of a wide array of derivatives with diverse pharmacological properties. For example, the condensation of corresponding ethyl 3-oxo-2-(2-phenoxyethyl)butanoates with thiourea or guanidine leads to novel derivatives, showcasing the versatility of the thienopyrimidinone core in chemical synthesis (Novikov et al., 2005).